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Compound of Interest

Compound Name: (R)-(+)-Celiprolol-d9 Hydrochloride

Cat. No.: B590290 Get Quote

This technical guide provides a comprehensive overview of the safety data for (R)-(+)-
Celiprolol-d9 Hydrochloride, intended for researchers, scientists, and professionals in drug

development. The information is primarily based on the safety data sheet of its non-deuterated

analog, Celiprolol Hydrochloride, as specific safety data for the deuterated compound is not

extensively available. The toxicological properties of isotopically labeled compounds are

generally expected to be closely similar to their unlabeled counterparts.

Physicochemical Information
Property Data

Chemical Name

(R)-3-(3-acetyl-4-(2-hydroxy-3-((2-(methyl-

d3)propan-2-yl-1,1,1,3,3,3-

d6)amino)propoxy)phenyl)-1,1-diethylurea

hydrogen chloride[1]

Molecular Formula C20H25D9ClN3O4[2][3][4]

Molecular Weight 425.01 g/mol [3][4]

Appearance
White to slightly yellow solid/crystalline

powder[5][6]

Solubility
No specific data available in the provided search

results.

Storage Temperature +4°C[2]
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Toxicological Data
The following acute toxicity data is for Celiprolol Hydrochloride. It is important to handle the

deuterated form with the same level of precaution.

Test Type
Route of
Administration

Species Dose

LD50 Oral Rat 3826 mg/kg[5]

LD50 Oral Mouse 1834 mg/kg[5]

LD50 Intravenous Rat 68.3 mg/kg[5]

LD50 Intravenous Mouse 56.2 mg/kg[5]

Repeated Dose

Toxicity
Oral Dog

10 mg/kg/day

(NOAEL, 12 Months)

[5]

Reproductive &

Fertility Toxicity
Oral Rat

320 mg/kg/day

(NOAEL)[5]

NOAEL: No Observed Adverse Effect Level

Hazard Identification and Classification
Based on the Globally Harmonized System (GHS), Celiprolol Hydrochloride is classified as

follows:
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[7][8][9]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[8]

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[8]

Skin Irritation (Category 2) H315: Causes skin irritation[9]

Serious Eye Irritation (Category 2A) H319: Causes serious eye irritation[9]

Specific Target Organ Toxicity - Single Exposure

(Category 3)
H335: May cause respiratory irritation[9]

Hazardous to the aquatic environment, long-

term hazard

H412: Harmful to aquatic life with long lasting

effects[7][10]

Experimental Protocols
Detailed experimental protocols for the LD50 and other toxicological studies cited in the safety

data sheets are not provided within those documents. These studies are typically conducted

according to standardized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD) Test Guidelines (e.g., OECD 401 for acute oral toxicity,

though now largely replaced, or OECD 420, 423, 425). The methodologies would involve

administering the substance to the specified animal models at various dose levels to determine

the lethal dose for 50% of the test population.

Safety and Handling
Personal Protective Equipment (PPE): Appropriate PPE should be worn when handling (R)-(+)-
Celiprolol-d9 Hydrochloride.
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Protection Type Recommendation

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.[6]

Skin Protection
Wear protective gloves and clothing to prevent

skin exposure.[5][6]

Respiratory Protection

A dust mask with a P3 filter is recommended if

dust is generated.[5] Not required under normal

use with adequate ventilation.[6]

Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing.[6] Avoid dust formation.[6] Do not eat,

drink, or smoke when using this product.[5][7][8] Wash hands thoroughly after handling.[7][8]

Storage: Keep the container tightly closed and store in a cool, well-ventilated place.[5] Store

refrigerated at +4°C.[2]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air and allow

them to rest.[5] Seek medical attention if you

feel unwell.[8]

Skin Contact
Remove contaminated clothing and wash the

exposed skin with mild soap and water.[5]

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes, also under the eyelids.[6]

Obtain medical attention if irritation persists.[5]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting.[5] Seek medical advice.[5]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Foam, dry powder, carbon dioxide, water spray, sand.[5]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[5]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, nitrogen oxides, and

hydrogen chloride.[6]

Logical Workflow for Safe Handling
The following diagram illustrates a standard workflow for the safe handling of a chemical

substance like (R)-(+)-Celiprolol-d9 Hydrochloride in a laboratory setting.
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Start: Receive Chemical

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Select Appropriate PPE
- Gloves

- Safety Goggles
- Lab Coat

3. Prepare Handling Area
- Ensure good ventilation

- Set up equipment

4. Weighing/Dispensing

5. Perform Experiment

6. Waste Disposal
- Segregate waste
- Label container

7. Decontaminate & Clean Up
- Clean workspace

- Wash hands

8. Store Chemical
- Tightly closed container

- Refrigerated (+4°C)

End

Click to download full resolution via product page

Caption: A logical workflow for the safe laboratory handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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